5-[(4-bromo-2-fluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one

• IUPAC Name: 5-[(4-bromo-2-fluorophenyl)methoxy]-4,7-dimethylchromen-2-one
• InChI: InChI=1S/C18H14BrFO3/c1-10-5-15(18-11(2)7-17(21)23-16(18)6-10)22-9-12-3-4-13(19)8-14(12)20/h3-8H,9H2,1-2H3
• InChI Key: LJHMQWAEPXKOEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C)C(=C1)OCC3=C(C=C(C=C3)Br)F
• Molecular Formula: C18H14BrFO3
• Molecular Weight: 377.2 g/mol

Description

5-[(4-bromo-2-fluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C18H14BrFO3 and its molecular weight is 377.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.01104 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Orexin-1 Receptor Mechanisms and Binge Eating

Research has explored the role of Orexin (OX) receptors in feeding, arousal, stress, and drug abuse, with specific focus on compulsive food consumption. Compounds like SB-649868, which share a structural similarity to 5-[(4-bromo-2-fluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one, have been evaluated for their effects on binge eating in rats. These studies indicate a significant role of OX1R mechanisms in binge eating, suggesting potential therapeutic applications for disorders with a compulsive component (Piccoli et al., 2012).

Antimycobacterial Properties

The synthesis and antimycobacterial properties of compounds related to this compound have been investigated. Specifically, the study reported the synthesis of 5-bromo-2,2-dimethyl-2H-chromen-6-ol and its derivatives, showing potential as antimycobacterial agents (Prado et al., 2007).

Synthesis and Cyclization Techniques

Research has also focused on the synthesis techniques related to chromen derivatives, which include compounds structurally similar to this compound. These techniques involve microwave-assisted cyclization and functionalization using palladium catalysis, which can yield various chromene derivatives (Dao et al., 2018).

Photodynamic Therapy Application

Studies have been conducted on zinc phthalocyanine derivatives containing Schiff base groups, where one of the derivatives includes a structure similar to this compound. These compounds demonstrate significant potential in photodynamic therapy for the treatment of cancer, owing to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

Anti-pinworm Activity

Novel coumarin-based trisubstituted methanes, structurally related to this compound, have been evaluated for anti-pinworm activity. These compounds demonstrated significant worm reduction in mice infected with Syphacia obvelata, indicating potential as new anthelmintic drugs (Dhar et al., 2021).